Cas no 438218-65-6 (2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile
• CAS No: 438218-65-6
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• MDL: MFCD02854983
• CID: 877277
• PubChem ID: 672391
• Update Time: 2025-09-27

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile
• 2-amino-4-[4-(2-methylpropyl)phenyl]thiophene-3-carbonitrile
• DTXSID20350054
• ZINC00034144
• BBL017946
• MFCD02854983
• STK502475
• Oprea1_583968
• VS-06607
• 438218-65-6
• CS-0315965
• AKOS000305086
• ALBB-001995

• MDL： MFCD02854983
• Inchi： 1S/C15H16N2S/c1-10(2)7-11-3-5-12(6-4-11)14-9-18-15(17)13(14)8-16/h3-6,9-10H,7,17H2,1-2H3
• InChI Key： PRJZQZQAJFCTNQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1)C1C=CC(=CC=1)CC(C)C)N

Computed Properties

• Exact Mass: 256.10300
• Monoisotopic Mass: 256.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 4.64868

2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes